N-butyl-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide
Overview
Description
N-Butyl-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide, commonly known as BE-2254, is a synthetic compound that belongs to the class of indole-based molecules. BE-2254 has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects.
Mechanism of Action
The mechanism of action of BE-2254 is not fully understood. However, it has been proposed that BE-2254 exerts its biological effects by modulating the activity of various signaling pathways, including the NF-κB and MAPK pathways. BE-2254 has also been shown to interact with various enzymes, including COX-2 and LOX, which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
BE-2254 has been found to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that BE-2254 inhibits the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. BE-2254 has also been found to induce apoptosis in cancer cells and inhibit angiogenesis. Additionally, BE-2254 has been shown to reduce oxidative stress in cells by scavenging free radicals.
Advantages and Limitations for Lab Experiments
One advantage of BE-2254 is its wide range of biological activities, which makes it a promising candidate for the development of new drugs. Another advantage is its relatively low toxicity, which makes it a safe compound for in vitro and in vivo experiments. However, one limitation of BE-2254 is its low solubility in water, which can affect its bioavailability and limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of BE-2254. One area of research is the development of new drugs based on BE-2254 for the treatment of inflammatory diseases, cancer, and oxidative stress-related disorders. Another area of research is the elucidation of the molecular mechanism of action of BE-2254, which could lead to the identification of new targets for drug development. Additionally, more studies are needed to determine the pharmacokinetics and pharmacodynamics of BE-2254 in vivo, which could help optimize its use in clinical settings.
Scientific Research Applications
BE-2254 has been extensively studied for its potential therapeutic applications. In vitro studies have shown that BE-2254 has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. BE-2254 has also been found to have anti-tumor effects by inducing apoptosis in cancer cells and inhibiting angiogenesis. Additionally, BE-2254 has been shown to have anti-oxidant effects by scavenging free radicals and reducing oxidative stress in cells.
properties
IUPAC Name |
N-butyl-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-3-5-10-18(4-2)16(20)15(19)13-11-17-14-9-7-6-8-12(13)14/h6-9,11,17H,3-5,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQQNQZOTRRCMDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)C(=O)C(=O)C1=CNC2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-N-ethyl-2-(1H-indol-3-yl)-2-oxoacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.